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Compound of Interest

Compound Name: 2,5-Dimethylanisole

Cat. No.: B158103 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2,5-Dimethylanisole (CAS No.

1706-11-2), a versatile aromatic ether. It covers its chemical and physical properties, detailed

spectroscopic data, a standard synthesis protocol, key applications, and essential safety

information. The information is presented to support research and development activities in the

chemical and pharmaceutical sciences.

Chemical and Physical Properties
2,5-Dimethylanisole, also known as 2-Methoxy-p-xylene, is a colorless to slightly yellowish

liquid at room temperature.[1][2] It is soluble in organic solvents like alcohols and ethers but is

nearly insoluble in water.[3] Key quantitative data are summarized in the table below.
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Property Value Source(s)

CAS Number 1706-11-2 [4][5]

Molecular Formula C₉H₁₂O [3][4][5]

Molecular Weight 136.19 g/mol [4][5]

IUPAC Name
2-methoxy-1,4-

dimethylbenzene
[5]

Synonyms
2-Methoxy-p-xylene, Benzene,

2-methoxy-1,4-dimethyl-
[4][5]

Appearance
Clear colorless to slightly

yellowish liquid
[1][2]

Boiling Point 190 °C [2]

Melting Point ~ -20 °C [3]

Density 0.965 g/mL at 25 °C [2]

Refractive Index (n20/D) 1.514 [2]

Flash Point 66 °C / 150.8 °F [6]

Purity ≥98% or 99% [4]

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of 2,5-
Dimethylanisole. The following table summarizes its key spectral features.
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Spectroscopic Data Details Source(s)

¹H NMR (CDCl₃)

δ ppm: 2.2 (3H, s, CH₃), 2.34

(3H, s, CH₃), 3.82 (3H, s,

OCH₃), 6.65 (1H, s, Ar-H), 6.7

(1H, d, J = 7.2Hz, Ar-H), 7.03

(1H, d, J = 7.2Hz, Ar-H)

[1]

Mass Spectrometry
Molecular Ion (m/z): 136.

Parent peaks at m/z 121, etc.
[5]

Infrared (IR) Spectrum

Available as Neat, ATR-IR, and

Vapor Phase spectra from

various databases.

[5][7]

¹³C NMR

Data available from studies

investigating spin-rotational

relaxation.

UV-Vis Spectra
Data available in spectral

databases.
[5]

Synthesis of 2,5-Dimethylanisole
The most common laboratory synthesis of 2,5-Dimethylanisole involves the methylation of

2,5-Dimethylphenol using a methylating agent such as dimethyl sulfate.[1]

Experimental Protocol: Synthesis via Williamson Ether
Synthesis
This protocol details the synthesis of 2,5-Dimethylanisole from 2,5-Dimethylphenol and

dimethyl sulfate.[1]

Materials:

2,5-Dimethylphenol (50 g, 410 mmol)

Potassium carbonate (68 g, 490 mmol)
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Dimethyl sulfate (62.04 g total, 492 mmol total)

Acetone (600 mL)

20% Sodium hydroxide solution

Water

Anhydrous sodium sulfate

Procedure:

Reaction Setup: In a suitable reaction vessel, dissolve 2,5-dimethylphenol (50 g, 410 mmol)

and potassium carbonate (68 g, 490 mmol) in acetone (600 mL) at room temperature.

Addition of Methylating Agent: Add dimethyl sulfate (31.02 g, 246 mmol) to the mixture.

Reflux: Heat the reaction mixture to reflux and maintain for 9 hours.

Monitoring and Second Addition: Monitor the reaction progress using Thin Layer

Chromatography (TLC). If starting material is still present, add a second portion of dimethyl

sulfate (31.02 g, 246 mmol) and continue to reflux for another 9 hours.

Work-up: Upon completion, cool the reaction mixture and filter to remove solids. Remove the

acetone from the filtrate using a rotary evaporator.

Purification: Stir the resulting oil with a 20% sodium hydroxide solution (100 mL) for 10

minutes to remove any unreacted phenol.

Washing: Separate the organic layer and wash it with water (2 x 500 mL) until the aqueous

layer is neutral.

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate and

concentrate it in vacuum to yield the final product.

Yield: This procedure reportedly yields 45.5 g of 2-methoxy-1,4-dimethylbenzene (81%

yield).[1]
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Synthesis Workflow for 2,5-Dimethylanisole

Reactants & Solvent
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Final Product
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Filter & Evaporate Acetone

Wash with NaOH(aq)

Wash with H₂O
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Synthesis Workflow for 2,5-Dimethylanisole
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Applications in Research and Development
2,5-Dimethylanisole serves as a valuable compound in several areas of chemical research

and industry.

Photoexcited Donor: It is recognized as a photoexcited donor.[4] In photochemical studies, it

can absorb light energy and transfer it to an acceptor molecule, like 2-nitrofluorene,

facilitating the study of non-radiative energy transitions.[1]

Organic Synthesis Intermediate: The compound is a common intermediate in organic

synthesis, used to build more complex molecules.[3]

Fragrance Component: It is used as an ingredient in fragrances to impart specific scents.[3]

Pharmaceutical and Agrochemical Research: As a substituted anisole, it can serve as a

building block for the synthesis of potential drug candidates and agrochemicals.[3]

NMR Studies: It has been used as a model compound to investigate the temperature

dependence of the spin-rotational relaxation rate of methyl Carbon-13 in NMR studies.[1]
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Role as a Photoexcited Donor

2,5-Dimethylanisole
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Role as a Photoexcited Donor

Safety and Handling
2,5-Dimethylanisole is classified as a combustible liquid and can cause irritation.[5][6] Proper

safety precautions must be followed during handling and storage.
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Hazard Class GHS Pictogram(s)
Hazard
Statement(s)

Precautionary
Statement(s)

Acute Toxicity, Oral

(Category 4)
Danger

H302: Harmful if

swallowed

P264: Wash skin

thoroughly after

handling.

Skin Irritation

(Category 2)
Danger

H315: Causes skin

irritation

P280: Wear protective

gloves/protective

clothing/eye

protection/face

protection.

Serious Eye Damage

(Category 1)
Danger

H318: Causes serious

eye damage

P305 + P351 + P338:

IF IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.

STOT SE (Category

3)
Danger

H335: May cause

respiratory irritation

P271: Use only

outdoors or in a well-

ventilated area.

Source: Aggregated GHS information from ECHA C&L Inventory notifications.[5]

Storage and Handling Recommendations:

Keep containers tightly closed in a dry, cool, and well-ventilated place.[6]

Keep away from open flames, hot surfaces, and sources of ignition.[6]

Avoid contact with skin and eyes and inhalation of vapor.[3]

Use personal protective equipment (PPE) such as gloves, safety glasses, and lab coats.[6]
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In case of fire, use water spray, carbon dioxide (CO₂), dry chemical, or alcohol-resistant

foam.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2,5-DIMETHYLANISOLE | 1706-11-2 [amp.chemicalbook.com]

2. 1706-11-2 C9H12O 2,5-DIMETHYLANISOLE price,buy Formaldehyde,Formaldehyde
supplier-HENAN SUNLAKE ENTERPRISE CORPORATION [lookchem.com]

3. chembk.com [chembk.com]

4. scbt.com [scbt.com]

5. 2,5-Dimethylanisole | C9H12O | CID 74350 - PubChem [pubchem.ncbi.nlm.nih.gov]

6. fishersci.com [fishersci.com]

7. 2,5-Dimethylanisole [webbook.nist.gov]

To cite this document: BenchChem. [An In-depth Technical Guide to 2,5-Dimethylanisole
(CAS: 1706-11-2)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b158103#2-5-dimethylanisole-cas-number-1706-11-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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